Cas no 951231-72-4 (2-Iodo-6-trifluoromethyl-4-(4-trifluoromethyl-phenyl)-pyridine)

• Product Name: 2-Iodo-6-trifluoromethyl-4-(4-trifluoromethyl-phenyl)-pyridine
• CAS No: 951231-72-4
• MF: C₁₃H₆F₆IN
• MW: 417.088336467743
• CID: 4791730
• Update Time: 2025-11-02

2-Iodo-6-trifluoromethyl-4-(4-trifluoromethyl-phenyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine
• 2-iodo-6-(trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]pyridine
• 2-iodo-6-trifluoromethyl-4-(4-trifluoromethyl-phenyl)-pyridine
• 2-Iodo-6-trifluoromethyl-4-(4-trifluoromethyl-phenyl)-pyridine

• Inchi： 1S/C13H6F6IN/c14-12(15,16)9-3-1-7(2-4-9)8-5-10(13(17,18)19)21-11(20)6-8/h1-6H
• InChI Key： FGTAUFPYEUXUQG-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(F)(F)F)=N1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 348
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 2-Iodo-6-trifluoromethyl-4-(4-trifluoromethyl-phenyl)-pyridine

Comprehensive Overview of 2-Iodo-6-trifluoromethyl-4-(4-trifluoromethyl-phenyl)-pyridine (CAS No. 951231-72-4)

2-Iodo-6-trifluoromethyl-4-(4-trifluoromethyl-phenyl)-pyridine (CAS No. 951231-72-4) is a specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique trifluoromethyl group and an iodine substituent, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, characterized by aryl-iodine bonding and electron-withdrawing groups, enables diverse applications in cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings, which are pivotal in modern drug discovery.

The growing demand for fluorinated compounds in medicinal chemistry has positioned 2-Iodo-6-trifluoromethyl-4-(4-trifluoromethyl-phenyl)-pyridine as a key building block. Researchers are particularly interested in its potential to enhance drug bioavailability and metabolic stability, addressing challenges like enzyme degradation and poor solubility. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with global trends targeting diseases such as COVID-19 and cancer.

From an industrial perspective, the compound's thermal stability and compatibility with green chemistry protocols have made it a candidate for sustainable manufacturing. Innovations in catalytic processes and flow chemistry further optimize its synthesis, reducing waste and energy consumption—a critical focus in the era of ESG (Environmental, Social, and Governance) compliance. These advancements resonate with searches for eco-friendly synthetic routes and cost-effective scaling methods.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 951231-72-4, ensuring purity and reproducibility. FAQs often revolve around its storage conditions (recommended: inert atmosphere, low temperature) and handling precautions, though it is not classified as hazardous under standard regulations. Its non-toxic profile in preliminary assays also supports its adoption in early-stage research.

In summary, 2-Iodo-6-trifluoromethyl-4-(4-trifluoromethyl-phenyl)-pyridine exemplifies the intersection of structural innovation and practical utility. As the scientific community prioritizes precision medicine and sustainable chemistry, this compound is poised to remain a focal point in high-impact research and development.